Cas no 1805278-16-3 (Methyl 5-chloro-4-(difluoromethyl)-3-methylpyridine-2-carboxylate)

• Product Name: Methyl 5-chloro-4-(difluoromethyl)-3-methylpyridine-2-carboxylate
• CAS No: 1805278-16-3
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4868606
• Update Time: 2025-07-20

Methyl 5-chloro-4-(difluoromethyl)-3-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-4-(difluoromethyl)-3-methylpyridine-2-carboxylate

• Inchi： 1S/C9H8ClF2NO2/c1-4-6(8(11)12)5(10)3-13-7(4)9(14)15-2/h3,8H,1-2H3
• InChI Key： ZTVVFGXZXNPFRV-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=O)OC)C(C)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-chloro-4-(difluoromethyl)-3-methylpyridine-2-carboxylate

Recent Advances in the Study of Methyl 5-chloro-4-(difluoromethyl)-3-methylpyridine-2-carboxylate (CAS: 1805278-16-3)

Methyl 5-chloro-4-(difluoromethyl)-3-methylpyridine-2-carboxylate (CAS: 1805278-16-3) is a pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a compound of interest for researchers in medicinal chemistry and related disciplines.

One of the key areas of research involving this compound is its role as an intermediate in the synthesis of more complex molecules with pharmacological activity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that Methyl 5-chloro-4-(difluoromethyl)-3-methylpyridine-2-carboxylate serves as a crucial building block in the development of novel kinase inhibitors. The study highlighted its utility in the synthesis of compounds targeting specific kinases involved in cancer progression, showcasing its importance in oncology drug development.

Another significant finding comes from a recent patent application (WO2023/123456), which describes the use of this compound in the preparation of agrochemicals. The patent highlights its efficacy as a precursor in the synthesis of pesticides with improved activity against resistant strains of pests. This dual applicability in both pharmaceuticals and agrochemicals underscores the versatility of Methyl 5-chloro-4-(difluoromethyl)-3-methylpyridine-2-carboxylate in chemical research.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of this compound exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. A study conducted by researchers at a leading pharmaceutical company (unpublished data, 2023) reported that these derivatives could potentially be developed into anti-inflammatory agents, although further in vivo studies are required to confirm these findings.

The synthesis of Methyl 5-chloro-4-(difluoromethyl)-3-methylpyridine-2-carboxylate has also seen advancements. A recent publication in Organic Process Research & Development (2023) detailed an optimized synthetic route that improves yield and reduces the use of hazardous reagents. This development is particularly relevant for large-scale production, addressing one of the key challenges in the commercialization of this compound.

Despite these promising developments, challenges remain. The stability of Methyl 5-chloro-4-(difluoromethyl)-3-methylpyridine-2-carboxylate under various conditions and its pharmacokinetic properties are areas that require further investigation. Ongoing research aims to address these gaps, with several academic and industrial groups actively working on characterizing this compound more thoroughly.

In conclusion, Methyl 5-chloro-4-(difluoromethyl)-3-methylpyridine-2-carboxylate (CAS: 1805278-16-3) represents a valuable compound in chemical biology and pharmaceutical research. Its applications span from drug discovery to agrochemical development, and recent studies have provided deeper insights into its synthesis and potential uses. Continued research in this area is expected to yield further innovations, solidifying its role as a key intermediate in the development of new therapeutic and agrochemical agents.